Cas no 893737-67-2 (2-Formyl-4-(4-trifluoromethylphenyl)phenol)

• Product Name: 2-Formyl-4-(4-trifluoromethylphenyl)phenol
• CAS No: 893737-67-2
• MF: C₁₄H₉F₃O₂
• MW: 266.215274572372
• MDL: MFCD06802117
• CID: 1038939
• PubChem ID: 21883698
• Update Time: 2025-04-20

2-Formyl-4-(4-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde
• 4-HYDROXY-4'-(TRIFLUOROMETHYL)[1,1'-BIPHENYL]-3- CARBALDEHYDE
• 2-FORMYL-4-(4-TRIFLUOROMETHYLPHENYL)PHENOL
• BS-23902
• 893737-67-2
• MFCD06802117
• BB 0223164
• AKOS004116121
• DTXSID90619387
• 4-Hydroxy-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carbaldehyde
• ZKURLFOIYAYXJQ-UHFFFAOYSA-N
• SCHEMBL2531104
• 2-hydroxy-5-[4-(trifluoromethyl)phenyl]benzaldehyde
• 2-Formyl-4-(4-trifluoromethylphenyl)phenol

• MDL： MFCD06802117
• Inchi： 1S/C14H9F3O2/c15-14(16,17)12-4-1-9(2-5-12)10-3-6-13(19)11(7-10)8-18/h1-8,19H
• InChI Key： ZKURLFOIYAYXJQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(=C(C=O)C=1)O)(F)F

Computed Properties

• Exact Mass: 266.05500
• Monoisotopic Mass: 266.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.89050